Cas no 3695-00-9 (4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide)

• Product Name: 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide
• CAS No: 3695-00-9
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• MDL: MFCD00014917
• CID: 305144
• PubChem ID: 354334820
• Update Time: 2025-10-30

4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-[(4-methylphenyl)sulfonyl]-
• 4-Methyl-N-tosylbenzenesulfonamide
• 4-methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide
• 4-methyl-N-[(4-methylphenyl)sulfonyl]benzenesulfonamide
• Benzenesulfonamide,4-methyl-N-[(4-methylphenyl)sulfonyl]
• Bis(4-methylbenzenesulfon)amine
• Bis(p-tolylsulfonyl)amine
• bistosylimide
• di(4-methylobenzenesulfonyl)amine
• di(4-tosyl)amine
• Di-p-toluenesulfonamide
• Di-p-Toluenesulfonimide
• Bis(4-methylbenzenesulfonyl)amine
• Bis(p-toluenesulfonyl)amine
• Ditosylamine
• 4-methyl-n-[(4-methylphenyl)sulfonyl]-benzenesulfonamid
• Benzenesulfonamide, 4-methyl-N-[(4-methylphenyl)sulfonyl]-
• 4-Methyl-N-((4-methylphenyl)sulfonyl)benzenesulfonamide
• Benzenesulfonamide, 4-methyl-N-((4-methylphenyl)sulfonyl)-
• NSC1150
• Di-P-Toluenesulphonamide
• N-[(p-tolylsulphonyl]-p-toluenesu
• N-(p-Tolylsulfonyl)-p-toluenesulfonamide
• NSC-1150
• SB82662
• N-[(p-tolylsulphonyl]-p-toluenesulphonamide
• AS-70583
• NS00005422
• N-[(p-tolylsulfonyl]-p-toluenesulfonamide
• N-(p-Tolylsulphonyl)-p-toluenesulphonamide
• SCHEMBL187561
• FT-0717316
• NXN5K2L75V
• 3695-00-9
• DTXSID6063141
• MFCD00014917
• M2975
• EINECS 223-016-1
• NSC 1150
• AKOS024319333
• SY234980
• 4-methyl-N-(4-methylbenzenesulfonyl)benzene-1-sulfonamide
• A12463
• DB-325880
• 4-METHYL-N-(4-METHYLBENZENESULFONYL)BENZENESULFONAMIDE
• LHWZLUXODWUHLZ-UHFFFAOYSA-N
• 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide

• MDL： MFCD00014917
• Inchi： 1S/C14H15NO4S2/c1-11-3-7-13(8-4-11)20(16,17)15-21(18,19)14-9-5-12(2)6-10-14/h3-10,15H,1-2H3
• InChI Key： LHWZLUXODWUHLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 325.04400
• Monoisotopic Mass: 325.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 97.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.343
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 265℃
• Refractive Index: 1.7500 (estimate)
• PSA: 97.07000
• LogP: 4.52310
• Solubility: Not determined

4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide Security Information

• Safety Instruction： S24/25

Additional information on 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide

4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide (CAS No. 3695-00-9)

The compound 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide, identified by the CAS registry number 3695-00-9, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their unique chemical properties and versatility in synthetic chemistry. The structure of this compound consists of a benzenesulfonamide group attached to a 4-methylphenyl sulfonyl group, making it a derivative with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of sulfonamides like 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide in drug discovery and development. The sulfonyl group is known for its ability to enhance the bioavailability and stability of molecules, making it a valuable component in the design of new therapeutic agents. Researchers have explored the potential of this compound as a building block for creating bioactive molecules, particularly in the context of enzyme inhibitors and receptor modulators.

In terms of synthesis, the preparation of 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide involves multi-step organic reactions, including sulfonation and amidation processes. These reactions are typically carried out under controlled conditions to ensure high purity and yield. The use of advanced catalysts and reaction techniques has significantly improved the efficiency of these processes, making large-scale production feasible for industrial applications.

The physical properties of this compound, such as its melting point, solubility, and thermal stability, have been extensively characterized using modern analytical techniques like differential scanning calorimetry (DSC) and X-ray crystallography. These studies have provided valuable insights into its structural integrity and suitability for various chemical transformations. For instance, its high thermal stability makes it an ideal candidate for high-temperature applications in polymer chemistry and catalysis.

One of the most promising areas of research involving 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide is its role in materials science. Scientists have investigated its potential as a precursor for advanced polymers and coatings with enhanced mechanical and electronic properties. The incorporation of this compound into polymer matrices has been shown to improve their durability and resistance to environmental factors, opening new avenues for its use in aerospace and automotive industries.

In addition to its industrial applications, this compound has also found relevance in environmental chemistry. Studies have demonstrated its ability to act as a catalyst in the degradation of persistent organic pollutants (POPs), offering a sustainable solution to environmental contamination. This property has garnered significant attention from researchers working on green chemistry initiatives aimed at reducing environmental impact.

The growing interest in 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide can be attributed to its unique combination of chemical reactivity and structural flexibility. Its ability to participate in various types of chemical reactions, such as nucleophilic substitutions and condensations, makes it an invaluable tool in organic synthesis. Furthermore, its compatibility with modern analytical techniques has facilitated detailed studies on its interaction with biological systems, paving the way for novel drug delivery systems.

As research continues to uncover new applications for this compound, it is evident that 4-Methyl-N-(4-methylphenyl)sulfonylbenzenesulfonamide holds immense potential across multiple disciplines. Its role as a versatile building block in synthetic chemistry ensures that it will remain a focal point for innovation in both academic and industrial settings. With ongoing advancements in synthetic methods and material characterization techniques, the future prospects for this compound are both exciting and promising.